Cas no 251102-28-0 (Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde)

• Product Name: Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde
• CAS No: 251102-28-0
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 246360
• PubChem ID: 45083575
• Update Time: 2025-06-11

Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde
• Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde (9CI)
• Pyrrolo[1,2-c]pyrimidine-3-carbaldehyde
• BKA10228
• DTXSID90665445
• EN300-7699840
• CS-0081732
• D74399
• pyrrolo[1, 2-c]pyrimidine-3-carbaldehyde
• 251102-28-0

• Inchi： 1S/C8H6N2O/c11-5-7-4-8-2-1-3-10(8)6-9-7/h1-6H
• InChI Key： FSUFULJJNXRMNE-UHFFFAOYSA-N
• SMILES： O=CC1=CC2=CC=CN2C=N1

Computed Properties

• Exact Mass: 146.04808
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• PSA: 34.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde

Comprehensive Overview of Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde (CAS No. 251102-28-0)

Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde (CAS No. 251102-28-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The compound belongs to the pyrrolopyrimidine family, a class of fused bicyclic systems known for their versatile biological activities. Its molecular formula, C₈H₆N₂O, and distinct aldehyde functional group make it a valuable intermediate in synthetic chemistry, particularly in the development of novel drug candidates and specialty chemicals.

In recent years, the demand for Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde has surged, driven by its potential applications in medicinal chemistry and material science. Researchers are particularly interested in its role as a building block for designing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's CAS No. 251102-28-0 is frequently searched in academic databases and patent filings, reflecting its growing importance in drug discovery pipelines.

One of the most discussed topics in the context of Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde is its synthetic accessibility. Modern green chemistry approaches emphasize the need for sustainable synthesis routes, and this compound has been a subject of optimization studies to reduce environmental impact. Questions like "How to synthesize Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde efficiently?" or "What are the latest catalytic methods for its production?" are commonly explored in scientific forums, highlighting the intersection of innovation and practicality.

The compound's structural versatility also makes it a candidate for computational chemistry studies. With the rise of AI-driven molecular modeling, researchers are leveraging tools like density functional theory (DFT) to predict its reactivity and interactions with biological targets. Searches for "Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde DFT studies" or "molecular docking applications" have increased, underscoring its relevance in rational drug design.

Beyond pharmaceuticals, Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde is explored in agrochemical formulations. Its potential as a precursor for crop protection agents aligns with the global push for sustainable agriculture. Keywords such as "Pyrrolo[1,2-c]pyrimidine derivatives in agrochemistry" or "CAS 251102-28-0 pesticide applications" reflect this niche yet growing interest.

Quality control and analytical characterization are critical for Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and consistency. Queries such as "HPLC methods for Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde analysis" are common among quality assurance professionals.

In summary, Pyrrolo[1,2-c]pyrimidine-3-carboxaldehyde (CAS No. 251102-28-0) is a multifaceted compound with broad applications in life sciences and industrial chemistry. Its integration into cutting-edge research areas like targeted therapy and green synthesis ensures its continued relevance. As scientific inquiries evolve, this compound remains a focal point for innovation, answering pressing questions in both academia and industry.